1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(2-hydroxypropyl)urea
• InChI: InChI=1S/C12H18N2O3/c1-3-17-11-6-4-10(5-7-11)14-12(16)13-8-9(2)15/h4-7,9,15H,3,8H2,1-2H3,(H2,13,14,16)
• InChI Key: UTPQZFCADMQHNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC(C)O
• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol

Description

1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea, also known as EPU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EPU is a urea derivative that has been synthesized and studied for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea has been studied for its potential therapeutic applications in various fields of scientific research. It has been investigated for its anti-inflammatory, antioxidant, and anticancer properties. 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways. 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell proliferation and survival.
Biochemical and Physiological Effects
1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea has also been shown to have anticancer effects by inducing apoptosis, inhibiting cell proliferation, and reducing tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea in lab experiments is its relatively low toxicity compared to other compounds. 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea has also been shown to have good solubility in water, making it easy to administer in experiments. However, one limitation of using 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea is its limited stability in aqueous solutions, which may affect its efficacy in experiments.

Future Directions

There are several future directions for research on 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea has been shown to have neuroprotective effects in animal models, and further studies could investigate its potential as a therapeutic agent for these diseases. Another area of interest is the development of 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea derivatives with improved efficacy and stability. Finally, 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea could be studied in combination with other compounds to determine its synergistic effects and potential use in combination therapies.

Synthesis Methods

The synthesis of 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea involves the reaction of 4-ethoxyphenylisocyanate with 2-hydroxypropylamine in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain 1-(4-Ethoxyphenyl)-3-(2-hydroxypropyl)urea in its pure form.